Defined (2S) Stereocenter vs. Racemic or Achiral Comparators: Impact on Enantioselective Applications
The target compound possesses exactly 1 defined atom stereocenter at the pyrrolidine 2-position with (S) absolute configuration, as confirmed by PubChem (Defined Atom Stereocenter Count = 1; Undefined = 0) [1]. In contrast, the racemic hydrochloride salt (CAS 1774897-17-4) and the N3-pyrrolidine regioisomer (CAS 1706454-43-4) both exhibit 0 defined stereocenters . The (2S) configuration is traceable to L-proline as the chiral pool starting material; literature on the broader class demonstrates that α-disubstituted pyrrolidine-2-methanols synthesized from L-proline achieve enantiomeric excesses up to 93% ee in asymmetric reduction applications [2]. No comparable ee data exist for the racemic or achiral comparator forms, as they lack the requisite stereochemical identity.
Racemic/regioisomer comparators: 0 defined stereocenters
| Evidence Dimension | Stereochemical identity (Defined Atom Stereocenter Count per PubChem) |
|---|---|
| Target Compound Data | 1 defined stereocenter [(2S)-pyrrolidine C2]; 0 undefined stereocenters; InChIKey: WQVPUMRTJVBWQD-ZETCQYMHSA-N |
| Comparator Or Baseline | Racemic HCl salt (CAS 1774897-17-4): 0 defined stereocenters; N3-regioisomer (CAS 1706454-43-4): 0 defined stereocenters |
| Quantified Difference | 1 vs. 0 defined stereocenters; class-level ee benchmark up to 93% for L-proline-derived pyrrolidine-2-methanols |
| Conditions | PubChem computed stereochemistry (release 2019.06.18); asymmetric NaBH₄ reduction of α,β-unsaturated triazolyl ketones (Zhou et al., Synthesis 2004) |
Why This Matters
For procurement decisions in asymmetric synthesis or chiral ligand design, a compound with 0 defined stereocenters is fundamentally incapable of delivering enantioselective outcomes, making the (2S) target the only viable choice among this analog set.
- [1] PubChem CID 98042438. Computed Properties: Defined Atom Stereocenter Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
- [2] Zhou Z, et al. α-Disubstituted pyrrolidine-2-methanols were synthesized starting from L-proline and their application as chiral auxiliary in the asymmetric NaBH₄ reduction of α,β-unsaturated triazolyl ketones was investigated. Corresponding products obtained with ee up to 93%. Synthesis 2004, No. 2, pp. 0217-0220 / Tetrahedron 60 (2004) 10505-10513. View Source
